molecular formula C11H10FNO2 B8480640 (7-Fluoro-2-methoxy-quinolin-8-yl)-methanol

(7-Fluoro-2-methoxy-quinolin-8-yl)-methanol

Cat. No. B8480640
M. Wt: 207.20 g/mol
InChI Key: LJPIZSFZRHZMLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(7-Fluoro-2-methoxy-quinolin-8-yl)-methanol is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality (7-Fluoro-2-methoxy-quinolin-8-yl)-methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (7-Fluoro-2-methoxy-quinolin-8-yl)-methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(7-Fluoro-2-methoxy-quinolin-8-yl)-methanol

Molecular Formula

C11H10FNO2

Molecular Weight

207.20 g/mol

IUPAC Name

(7-fluoro-2-methoxyquinolin-8-yl)methanol

InChI

InChI=1S/C11H10FNO2/c1-15-10-5-3-7-2-4-9(12)8(6-14)11(7)13-10/h2-5,14H,6H2,1H3

InChI Key

LJPIZSFZRHZMLI-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=C(C=CC(=C2CO)F)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 8-bromomethyl-7-fluoro-2-methoxy-quinoline (25 g, 92.56 mmol) in acetone (360 mL) and water (460 mL) was treated with NaHCO3 (12.74 g, 151.64 mmol, 1.6 eq.). The mixture was heated to reflux overnight. After cooling, the volatiles were removed in vacuo and the residue was partitioned between EA (300 mL) and water (100 mL). The aq. layer was extracted once with EA (250 mL) and the combined org. layers were washed with brine, dried over Na2SO4, filtered and concentrated to dryness. The residue was purified by CC (Hept-EA 3:1) to afford the title alcohol as a yellowish solid (14.04 g).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
360 mL
Type
solvent
Reaction Step One
Name
Quantity
460 mL
Type
solvent
Reaction Step One
Quantity
12.74 g
Type
reactant
Reaction Step Two

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